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Compound of Interest

Compound Name: MK-3903

Cat. No.: B609089 Get Quote

Researchers and drug development professionals handling MK-3903, a potent and selective

AMP-activated protein kinase (AMPK) activator, must adhere to stringent disposal procedures

to ensure laboratory safety and environmental protection. Due to its high biological activity and

the absence of comprehensive hazard data, MK-3903 should be treated as a hazardous

pharmaceutical waste. This guide provides essential information for the proper disposal of MK-
3903, in line with general laboratory safety standards and hazardous waste regulations.

Key Disposal Considerations
Proper disposal of MK-3903 requires a multi-step approach focused on containment, labeling,

and appropriate waste stream management. Under no circumstances should MK-3903 or its

containers be disposed of in regular trash or poured down the drain.[1][2][3] The U.S.

Environmental Protection Agency (EPA) explicitly prohibits the sewering of hazardous

pharmaceutical waste to prevent contamination of water supplies.[4]

All personnel handling MK-3903 waste must be trained on its potential hazards and the proper

disposal procedures outlined in their institution's Chemical Hygiene Plan (CHP), a requirement

under the Occupational Safety and Health Administration (OSHA) Laboratory Standard.[2]

Quantitative Data Summary
While specific quantitative hazard data for MK-3903 is not readily available in the public

domain, the following table summarizes its known characteristics relevant to handling and

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b609089?utm_src=pdf-interest
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-103006/NAI-N3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101455/CDN1163-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/MK-3903.html
https://file.medchemexpress.com/batch_PDF/HY-112288/C188-9-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-101455/CDN1163-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


disposal. Researchers should always consult the specific Safety Data Sheet (SDS) provided by

the supplier for the most current information.

Parameter Value/Information Source

Chemical Name

5-((5-([1,1'-biphenyl]-4-yl)-6-

chloro-1H-benzo[d]imidazol-2-

yl)oxy)-2-methylbenzoic acid

Cayman Chemical

CAS Number 1219737-12-8 Cayman Chemical

Molecular Formula C27H19ClN2O3 MedChemExpress

Molecular Weight 454.90 g/mol MedChemExpress

Biological Activity

Potent and selective AMP-

activated protein kinase

(AMPK) activator with an EC50

of 8 nM.

MedChemExpress

Solubility Soluble in DMSO. AbMole BioScience

Known Hazards

Specific GHS classifications

are not publicly available. Due

to its high potency, it should be

handled as a hazardous

compound. General laboratory

chemical precautions should

be followed.

General Guidance

Occupational Exposure Limits
No established occupational

exposure limit values.
MedchemExpress.com

Step-by-Step Disposal Protocol
The proper disposal of MK-3903 waste involves a systematic process to ensure safety and

regulatory compliance. The following workflow outlines the necessary steps from the point of

generation to final disposal.
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MK-3903 Disposal Workflow

Waste Generation & Segregation

Packaging & Labeling

Storage & Collection

Final Disposal

Generate MK-3903 Waste
(e.g., unused compound, contaminated labware)

Segregate Waste at Point of Generation

Solid Waste
(e.g., contaminated gloves, weigh boats)

Liquid Waste
(e.g., solutions in DMSO)

Sharps Waste
(e.g., contaminated needles)

Place in Designated, Compatible, and Leak-Proof
Hazardous Waste Container

Securely Close Container

Label Container with:
'Hazardous Waste'

'MK-3903'
Accumulation Start Date

Principal Investigator Name

Store in a Designated Satellite Accumulation Area (SAA)

Ensure SAA is at or near the point of generation
and under the control of laboratory personnel

Request Waste Pickup from
Environmental Health & Safety (EH&S)

EH&S Transports Waste to a
Central Accumulation Area

Waste is Manifested and Transported by a
Licensed Hazardous Waste Contractor

Final Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of MK-3903 from generation to final disposal.
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Detailed Experimental Protocol for Disposal:

Personal Protective Equipment (PPE): Before handling MK-3903 waste, at a minimum, wear

a lab coat, safety glasses with side shields, and chemical-resistant gloves (nitrile is a

common choice, but consult the specific glove manufacturer's compatibility chart).

Waste Segregation:

Solid Waste: Collect all non-sharp solid waste contaminated with MK-3903 (e.g., gloves,

weigh paper, pipette tips, vials) in a designated, leak-proof hazardous waste container

lined with a heavy-duty plastic bag.

Liquid Waste: Collect solutions containing MK-3903 in a dedicated, leak-proof, and

chemically compatible hazardous waste container (e.g., a high-density polyethylene or

glass bottle). Do not mix with other incompatible chemical wastes.

Sharps Waste: Dispose of any sharps contaminated with MK-3903 (e.g., needles,

syringes, Pasteur pipettes) in a designated, puncture-resistant sharps container that is

also labeled as hazardous waste.

Container Management:

Ensure all waste containers are in good condition and are compatible with the waste they

hold.

Keep waste containers securely closed at all times, except when adding waste.

Properly label all waste containers with the words "Hazardous Waste," the chemical name

"MK-3903," the accumulation start date, and the name of the principal investigator or

laboratory.

Storage:

Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) that

is at or near the point of waste generation.

The SAA must be under the control of laboratory personnel.
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Ensure secondary containment is in place to capture any potential leaks.

Disposal:

Once a waste container is full or has reached the institution's time limit for satellite

accumulation, contact your institution's Environmental Health and Safety (EH&S)

department to arrange for a waste pickup.

Do not attempt to dispose of the waste yourself. Disposal must be handled by trained

professionals through a licensed hazardous waste contractor.

The likely final disposal method for this type of pharmaceutical waste is high-temperature

incineration.

By adhering to these procedures, researchers can minimize the risks associated with the

handling and disposal of MK-3903, ensuring a safe laboratory environment and protecting the

broader ecosystem. Always consult your institution's specific waste management policies and

the most recent regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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